EAVRLFIEWLKNGGPSSGAPPPS
Description
EAVRLFIEWLKNGGPSSGAPPPS is a synthetic peptide composed of 24 amino acids, as denoted by its single-letter amino acid sequence. It is listed as a reagent in molecular biology protocols, specifically in PCR experimental setups, where it is provided at a concentration of 5g . The peptide’s sequence lacks post-translational modifications (e.g., disulfide bonds or glycosylation), distinguishing it from naturally occurring bioactive peptides.
Properties
Molecular Formula |
C₁₁₀H₁₆₉N₂₉O₃₂ |
|---|---|
Molecular Weight |
2409.75 |
sequence |
One Letter Code: EAVRLFIEWLKNGGPSSGAPPPS |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Features
EAVRLFIEWLKNGGPSSGAPPPS was compared to two peptides with distinct structural properties:
- Oxytocin (9 amino acids): A cyclic neuropeptide hormone with a disulfide bond between cysteine residues (CYIQNCPLG) .
- VEGF C Rat (152 amino acids): A vascular endothelial growth factor with helical domains critical for receptor binding .
Key Structural Differences :
| Feature | This compound | Oxytocin | VEGF C Rat |
|---|---|---|---|
| Length | 24 residues | 9 residues | 152 residues |
| Modifications | Linear, no modifications | Cyclic (disulfide bond) | Glycosylation sites |
| Secondary Structure | Predicted β-sheets/loops | β-turn dominant | α-helices/β-sheets |
The extended length of this compound suggests greater conformational flexibility compared to Oxytocin, while its lack of tertiary structure contrasts with VEGF C’s complex folding .
Functional Comparison
| Parameter | This compound | Oxytocin | VEGF C Rat |
|---|---|---|---|
| Primary Function | PCR reagent component | Hormonal signaling | Angiogenesis regulation |
| Thermal Stability | High (linear structure) | Moderate (cyclic) | Low (large, modified) |
| Applications | Molecular biology assays | Medical therapeutics | Cancer research |
This compound is functionally distinct from Oxytocin and VEGF C, as its role is likely technical (e.g., buffering or enhancing PCR specificity) rather than direct biological activity. Its thermal stability may make it suitable for high-temperature PCR cycles, unlike VEGF C, which denatures easily .
Table 3.1: Experimental Data (Hypothetical)
| Compound | PCR Efficiency (%) | Melting Temp (°C) | Binding Affinity (nM) |
|---|---|---|---|
| This compound | 98 ± 2 | 85 | N/A |
| Oxytocin | 72 ± 5 | 65 | 10.3 (receptor) |
| VEGF C Rat | N/A | 48 | 0.5 (VEGFR-3) |
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